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Compound of Interest

Compound Name:
Bis(dimethylamino)chlorophosphin

e

Cat. No.: B1582491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, reactivity, and

synthetic applications of bis(dimethylamino)chlorophosphine. It is intended to serve as a

technical resource for professionals in research and development who utilize phosphorus-

containing reagents. The document details the core reactivity through nucleophilic substitution,

outlines its applications in catalysis and pharmaceutical synthesis, and provides practical

experimental guidance.

Core Chemical Properties and Reactivity Profile
Bis(dimethylamino)chlorophosphine, also known as N,N,N',N'-

tetramethylphosphorodiamidous chloride, is a versatile organophosphorus reagent valued for

its role in creating P-N and P-C bonds.[1] Its utility stems from the highly reactive phosphorus-

chlorine (P-Cl) bond. The phosphorus(III) center is electrophilic and readily undergoes

nucleophilic substitution, with the chloride ion acting as an effective leaving group.

The presence of two dimethylamino groups influences the electronic properties of the

phosphorus atom, modulating its reactivity. The compound is a liquid at room temperature and

is soluble in many common organic solvents like dichloromethane and toluene.[1] However, it is

sensitive to moisture and air, reacting with water, which necessitates handling under an inert

atmosphere (e.g., nitrogen or argon).[1]
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Physicochemical and Safety Data
Quantitative data for bis(dimethylamino)chlorophosphine is summarized below for easy

reference.

Table 1: Physicochemical Properties

Property Value Reference

CAS Number 3348-44-5 [2][3]

Molecular Formula C₄H₁₂ClN₂P [2][3]

Molecular Weight 154.58 g/mol [2][3]

Appearance Colorless Liquid [4]

Density 1.060 g/mL at 25 °C [4]

Refractive Index (n20/D) 1.500 [4]

Flash Point 76.7 °C (170.1 °F) [4]

| Storage Temperature | 2-8°C |[4] |

Table 2: Safety and Hazard Information

Hazard
Identification

GHS Pictogram Signal Word Hazard Statement

Corrosive GHS05 Danger
H314: Causes
severe skin burns
and eye damage

| Other Hazards | - | - | EUH014: Reacts violently with water |

Data sourced from Sigma-Aldrich safety information.[4]
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The primary mode of reactivity for bis(dimethylamino)chlorophosphine is nucleophilic

substitution at the phosphorus center. This pathway is fundamental to its application in

synthesizing a wide range of organophosphorus compounds.
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Bis(dimethylamino)chlorophosphine

Substituted Product
[(Me₂N)₂P-Nu]

 Nucleophilic Attack

Nucleophile (Nu-H)
(e.g., R-OH, R-NH₂, R-MgX)

Byproduct (e.g., HCl)
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1. Setup
Flame-dry flask under N₂/Ar atmosphere.

2. Reagent Prep
Dissolve Alcohol & Base in anhydrous DCM.

3. Cooling
Cool solution to 0°C.

4. Addition
Add Bis(dimethylamino)chlorophosphine dropwise.

5. Reaction
Stir and monitor via TLC or ³¹P NMR.

6. Workup
Quench, extract with DCM, wash, and dry.

7. Purification
Concentrate and purify via column chromatography.

Final Product
Pure Phosphoramidite

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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